Cas no 1152905-45-7 (3-{(3,4-dimethylphenyl)methylamino}propan-1-ol)

• Product Name: 3-{(3,4-dimethylphenyl)methylamino}propan-1-ol
• CAS No: 1152905-45-7
• MF: C₁₂H₁₉NO
• MW: 193.285363435745
• CID: 5205852
• PubChem ID: 43220358
• Update Time: 2026-03-06

3-{(3,4-dimethylphenyl)methylamino}propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-Propanol, 3-[[(3,4-dimethylphenyl)methyl]amino]-
• 3-{(3,4-dimethylphenyl)methylamino}propan-1-ol

• Inchi： 1S/C12H19NO/c1-10-4-5-12(8-11(10)2)9-13-6-3-7-14/h4-5,8,13-14H,3,6-7,9H2,1-2H3
• InChI Key： RWMDMHRPKRTWQS-UHFFFAOYSA-N
• SMILES： C(O)CCNCC1=CC=C(C)C(C)=C1

Additional information on 3-{(3,4-dimethylphenyl)methylamino}propan-1-ol

Introduction to 3-{(3,4-dimethylphenyl)methylamino}propan-1-ol (CAS No. 1152905-45-7)

3-{(3,4-dimethylphenyl)methylamino}propan-1-ol is a specialized organic compound with significant applications in the field of pharmaceutical research and development. This compound, identified by its Chemical Abstracts Service (CAS) number CAS No. 1152905-45-7, has garnered attention due to its unique structural properties and potential therapeutic benefits. The molecular structure of this compound features a propan-1-ol backbone substituted with a N-methylated amine group attached to a 3,4-dimethylphenyl ring, making it a versatile intermediate in synthetic chemistry.

The significance of 3-{(3,4-dimethylphenyl)methylamino}propan-1-ol lies in its potential role as a building block for more complex molecules. Its structural motif, combining a tertiary amine with an aromatic ring system, suggests applications in the design of bioactive agents targeting various biological pathways. Recent advancements in medicinal chemistry have highlighted the importance of such structural features in enhancing drug-like properties such as solubility, bioavailability, and metabolic stability.

In the context of contemporary pharmaceutical research, the compound has been explored for its potential in modulating enzyme activity and receptor interactions. The presence of the 3,4-dimethylphenyl group imparts specific electronic and steric properties that can influence binding affinity and selectivity. This has led to investigations into its use as a scaffold for developing novel therapeutic agents, particularly in the areas of central nervous system (CNS) disorders and inflammatory conditions.

One of the most promising applications of 3-{(3,4-dimethylphenyl)methylamino}propan-1-ol is in the synthesis of small-molecule inhibitors. These inhibitors are designed to interact with specific biological targets, thereby modulating disease-related pathways. For instance, studies have suggested that derivatives of this compound may exhibit inhibitory effects on enzymes involved in neurotransmitter synthesis and degradation. Such findings are particularly relevant given the increasing understanding of the molecular mechanisms underlying neurological disorders.

The synthesis of 3-{(3,4-dimethylphenyl)methylamino}propan-1-ol involves multi-step organic reactions that require precise control over reaction conditions. The process typically begins with the functionalization of the propan-1-ol backbone followed by the introduction of the N-methylated amine group and the 3,4-dimethylphenyl moiety. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity levels. These methods are critical for ensuring that the final product meets the stringent requirements for pharmaceutical applications.

The pharmacological profile of 3-{(3,4-dimethylphenyl)methylamino}propan-1-ol is still under active investigation. Preclinical studies have begun to explore its interactions with various biological targets, providing insights into its potential therapeutic utility. The compound's ability to engage with multiple receptors or enzymes suggests that it may have broad-spectrum effects, which could be advantageous in treating complex diseases that involve multiple pathological pathways.

In conclusion, 3-{(3,4-dimethylphenyl)methylamino}propan-1-ol (CAS No. 1152905-45-7) represents a promising candidate for further development in pharmaceutical research. Its unique structural features and potential biological activities make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications and synthetic methodologies, this compound is poised to play a significant role in addressing unmet medical needs.